Cas no 742100-11-4 (Benzonitrile, 5-bromo-2-(1H-pyrazol-1-yl)-)

• Product Name: Benzonitrile, 5-bromo-2-(1H-pyrazol-1-yl)-
• CAS No: 742100-11-4
• MF: C₁₀H₆BrN₃
• MW: 248.078740596771
• CID: 4166514
• PubChem ID: 23091057
• Update Time: 2025-11-06

Benzonitrile, 5-bromo-2-(1H-pyrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 5-bromo-2-(1H-pyrazol-1-yl)-
• 5-Bromo-2-pyrazol-1-yl-benzonitrile
• KKJYYLKXKPZXGN-UHFFFAOYSA-N
• 5-bromo-2-(1H-pyrazol-1-yl)benzonitrile
• 742100-11-4
• A1-07964
• SCHEMBL6103824
• H28384
• 5-bromo-2-pyrazol-1-ylbenzonitrile

• Inchi： 1S/C10H6BrN3/c11-9-2-3-10(8(6-9)7-12)14-5-1-4-13-14/h1-6H
• InChI Key： KKJYYLKXKPZXGN-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(Br)=CC=C1N1C=CC=N1

Computed Properties

• Exact Mass: 246.97451Da
• Monoisotopic Mass: 246.97451Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.6Ų